Cas no 1806172-01-9 (3-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1806172-01-9
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4814203
• Update Time: 2025-05-21

3-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H7F3INO2/c1-4-7(12)6(15-8(9,10)11)2-5(3-14)13-4/h2,14H,3H2,1H3
• InChI Key： CJLNYGIXXZEDPW-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(CO)C=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4

Additional information on 3-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-6-methanol

3-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806172-01-9)

3-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-6-methanol is a highly specialized organic compound with the CAS registry number 1806172-01-9. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a pyridine ring substituted with an iodo group at position 3, a methyl group at position 2, a trifluoromethoxy group at position 4, and a methanol group at position 6. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-6-methanol through multi-step processes involving palladium-catalyzed cross-coupling reactions and selective oxidation techniques. The presence of the iodo group makes this compound particularly valuable in Suzuki-Miyaura coupling reactions, where it can serve as a versatile building block for constructing complex molecular architectures. Additionally, the trifluoromethoxy group imparts electron-withdrawing effects, enhancing the compound's stability and bioavailability when used in drug design.

The methanol group at position 6 of the pyridine ring introduces hydrophilic properties, which can be advantageous in improving the solubility of the compound in polar solvents. This feature is particularly useful in pharmaceutical applications where drug delivery systems require compounds with balanced hydrophilic-hydrophobic properties. Recent studies have explored the use of this compound as a precursor for developing novel anti-inflammatory agents and kinase inhibitors, leveraging its structural versatility and reactivity.

In terms of spectroscopic characterization, 3-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-6-methanol exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated π-system. The iodine atom also contributes to unique NMR signals, particularly in the iodide region of the ^1H NMR spectrum. These spectroscopic features make it relatively easy to identify and quantify the compound using modern analytical techniques.

From an environmental standpoint, this compound has been evaluated for its biodegradability under aerobic conditions. Research indicates that it undergoes slow degradation due to the electron-withdrawing nature of the trifluoromethoxy group, which hinders microbial attack. This information is critical for assessing its environmental impact and designing sustainable synthetic pathways.

Looking ahead, ongoing research is focused on exploring the potential of 3-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-6-methanol as a chiral catalyst in asymmetric synthesis. Its ability to coordinate with transition metals such as palladium and rhodium makes it a promising candidate for enantioselective reactions. Furthermore, its application in organic electronics is being investigated due to its ability to modulate electronic properties through substituent effects.

In conclusion, 3-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806172-01) stands out as a multifaceted organic compound with significant potential across various fields of chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for advancing scientific research and industrial applications.